Cas no 1803897-73-5 (7-Bromo-6-methylthio-1H-benzimidazole)

• Product Name: 7-Bromo-6-methylthio-1H-benzimidazole
• CAS No: 1803897-73-5
• MF: C₈H₇BrN₂S
• MW: 243.123579263687
• CID: 4825846
• Update Time: 2025-07-22

7-Bromo-6-methylthio-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-6-methylthio-1H-benzimidazole

• Inchi： 1S/C8H7BrN2S/c1-12-6-3-2-5-8(7(6)9)11-4-10-5/h2-4H,1H3,(H,10,11)
• InChI Key： MSBVSNUNSJBSON-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1N=CN2)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 2.7
• Topological Polar Surface Area: 54

Additional information on 7-Bromo-6-methylthio-1H-benzimidazole

Professional Introduction to 7-Bromo-6-methylthio-1H-benzimidazole (CAS No. 1803897-73-5)

7-Bromo-6-methylthio-1H-benzimidazole, with the chemical identifier CAS No. 1803897-73-5, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic aromatic molecule has garnered attention due to its versatile structural framework, which makes it a valuable scaffold for the development of novel therapeutic agents. The presence of both bromine and methylthio substituents on the benzimidazole core enhances its reactivity, enabling diverse functionalization strategies that are crucial for medicinal chemistry applications.

The benzimidazole moiety itself is a well-documented pharmacophore, known for its role in various biological processes and its incorporation into a wide array of bioactive molecules. Compounds featuring benzimidazole cores have demonstrated efficacy in treating conditions ranging from infections to cancer. The specific modification of 7-Bromo-6-methylthio-1H-benzimidazole with a bromine atom at the 7-position and a methylthio group at the 6-position introduces unique electronic and steric properties that can be exploited to fine-tune biological activity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are often implicated in disease pathogenesis but have proven challenging to modulate with traditional drug molecules. 7-Bromo-6-methylthio-1H-benzimidazole has emerged as a promising candidate in this area due to its ability to interact with specific PPIs through its benzimidazole scaffold. Studies have shown that derivatives of this compound can disrupt aberrant protein interactions involved in cancer progression, making it a focal point for oncology research.

One of the most compelling aspects of 7-Bromo-6-methylthio-1H-benzimidazole is its potential as a building block for structure-based drug design. The bromine atom at the 7-position serves as an excellent handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, allowing chemists to attach diverse pharmacophoric groups. Similarly, the methylthio group at the 6-position can be oxidized to a sulfoxide or sulfone, introducing additional electronic richness that can modulate binding affinity and selectivity.

The pharmaceutical industry has increasingly leveraged high-throughput screening (HTS) and virtual screening (VS) techniques to identify lead compounds for drug development. 7-Bromo-6-methylthio-1H-benzimidazole has been utilized in these approaches due to its structural features that align with known drug-like properties. Its molecular weight, lipophilicity, and polar surface area are within favorable ranges for oral bioavailability, making it an attractive starting point for lead optimization.

Recent advancements in computational chemistry have further enhanced the utility of 7-Bromo-6-methylthio-1H-benzimidazole in drug discovery. Molecular docking simulations have revealed that this compound can bind effectively to various protein targets, including kinases and transcription factors. These simulations not only predict potential biological activities but also guide experimental efforts by highlighting key interaction points between the molecule and its target proteins.

In addition to its role in oncology research, 7-Bromo-6-methylthio-1H-benzimidazole has shown promise in other therapeutic areas. For instance, it has been investigated as a potential scaffold for developing antiviral agents. The benzimidazole core is known to interact with viral enzymes and host factors, providing a basis for designing molecules that can inhibit viral replication. Furthermore, its structural flexibility allows for modifications that could enhance drug resistance profiles, an important consideration in antiviral therapy.

The synthesis of 7-Bromo-6-methylthio-1H-benzimidazole presents an interesting challenge for synthetic chemists due to the need to introduce both bromine and methylthio substituents in high yield and purity. Traditional synthetic routes often involve multi-step processes that require careful optimization to minimize side reactions. However, recent methodologies have focused on more efficient one-pot reactions or catalytic approaches that streamline the synthesis while maintaining high selectivity.

The impact of 7-Bromo-6-methylthio-1H-benzimidazole extends beyond academic research; it has also caught the attention of industrial pharmaceutical companies looking to expand their libraries of novel compounds. Several patents have been filed detailing derivatives of this molecule with enhanced pharmacological properties. These patents underscore the commercial significance of this compound and its potential as an intellectual property asset.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic strategies. 7-Bromo-6-methylthio-1H-benzimidazole stands out as a versatile compound that can adapt to emerging needs in drug discovery. Its unique structural features and potential applications make it a cornerstone in the development of next-generation therapeutics aimed at treating some of today's most challenging diseases.

In conclusion, 7-Bromo-6-methylthio-1H-benzimidazole (CAS No. 1803897-73-5) is a multifaceted compound with significant implications for pharmaceutical research and development. Its ability to serve as a scaffold for structure-based drug design, coupled with its potential applications across multiple therapeutic areas, positions it as a valuable asset in the quest for novel therapeutics.